Cas no 62591-44-0 (Propanimidic acid, 3-hydroxy-, propyl ester)
62591-44-0 structure
Product Name:Propanimidic acid, 3-hydroxy-, propyl ester
CAS No:62591-44-0
MF:C6H13NO2
MW:131.172921895981
CID:438927
PubChem ID:71384897
Update Time:2025-04-19
Propanimidic acid, 3-hydroxy-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanimidic acid, 3-hydroxy-, propyl ester
- propyl 3-hydroxypropanimidate
- 62591-44-0
- DTXSID90807146
-
- Inchi: 1S/C6H13NO2/c1-2-5-9-6(7)3-4-8/h7-8H,2-5H2,1H3
- InChI Key: NHSFQJWAPSSJQU-UHFFFAOYSA-N
- SMILES: O(C(CCO)=N)CCC
Computed Properties
- Exact Mass: 131.09469
- Monoisotopic Mass: 131.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 83.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 53.3Ų
Experimental Properties
- PSA: 53.31
Propanimidic acid, 3-hydroxy-, propyl ester Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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